Cas no 55406-62-7 (Carbamic acid, hexyl-, 3-iodo-2-propynyl ester)

• Product Name: Carbamic acid, hexyl-, 3-iodo-2-propynyl ester
• CAS No: 55406-62-7
• MF: C₁₀H₁₆INO₂
• MW: 309.144015312195
• CID: 352004
• PubChem ID: 15452092
• Update Time: 2025-04-19

Carbamic acid, hexyl-, 3-iodo-2-propynyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, hexyl-, 3-iodo-2-propynyl ester
• 3-iodoprop-2-ynyl N-hexylcarbamate
• 55406-62-7
• 3-Iodoprop-2-yn-1-yl hexylcarbamate
• SCHEMBL677759
• DTXSID80572912

• Inchi： 1S/C10H16INO2/c1-2-3-4-5-8-12-10(13)14-9-6-7-11/h2-5,8-9H2,1H3,(H,12,13)
• InChI Key： MLLCKJUPWCAWQD-UHFFFAOYSA-N
• SMILES： IC#CCOC(NCCCCCC)=O

Computed Properties

• Exact Mass: 309.02218
• Monoisotopic Mass: 309.02258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33